![molecular formula C10H6BrN3O4S B256575 5-bromo-N'-({5-nitro-2-thienyl}methylene)-2-furohydrazide](/img/structure/B256575.png)
5-bromo-N'-({5-nitro-2-thienyl}methylene)-2-furohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-bromo-N'-({5-nitro-2-thienyl}methylene)-2-furohydrazide, also known as BNTMF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a yellow crystalline powder that is soluble in organic solvents and has a molecular formula of C11H6BrN3O4S.
Mechanism of Action
The mechanism of action of 5-bromo-N'-({5-nitro-2-thienyl}methylene)-2-furohydrazide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in cell proliferation and survival. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a key role in the regulation of gene expression. By inhibiting HDAC activity, this compound can induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In addition to its anti-cancer properties, this compound has also been investigated for its anti-inflammatory and anti-microbial properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. This compound has also been shown to have anti-microbial activity against certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the major advantages of 5-bromo-N'-({5-nitro-2-thienyl}methylene)-2-furohydrazide is its potential as a therapeutic agent for the treatment of cancer and other diseases. However, there are also some limitations to its use in lab experiments. This compound is a relatively new compound, and there is still much to be learned about its properties and potential applications. Additionally, the synthesis of this compound can be challenging, and the compound may be difficult to obtain in large quantities.
Future Directions
There are several future directions for research on 5-bromo-N'-({5-nitro-2-thienyl}methylene)-2-furohydrazide. One area of focus is in the development of more efficient and cost-effective synthesis methods for this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields, such as anti-inflammatory and anti-microbial therapy. Finally, clinical trials are needed to evaluate the safety and efficacy of this compound as a therapeutic agent for the treatment of cancer and other diseases.
Synthesis Methods
The synthesis of 5-bromo-N'-({5-nitro-2-thienyl}methylene)-2-furohydrazide involves the reaction between 5-nitro-2-thiophenecarboxaldehyde and 5-bromo-2-furoic acid hydrazide in the presence of a suitable solvent and catalyst. The reaction is carried out under reflux conditions, and the resulting product is purified using recrystallization.
Scientific Research Applications
5-bromo-N'-({5-nitro-2-thienyl}methylene)-2-furohydrazide has been extensively studied for its potential applications in various scientific fields. One of the major areas of research is in the field of medicinal chemistry, where this compound has been investigated for its anti-cancer properties. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting the expression of certain proteins that are involved in cancer cell proliferation.
properties
Molecular Formula |
C10H6BrN3O4S |
---|---|
Molecular Weight |
344.14 g/mol |
IUPAC Name |
5-bromo-N-[(E)-(5-nitrothiophen-2-yl)methylideneamino]furan-2-carboxamide |
InChI |
InChI=1S/C10H6BrN3O4S/c11-8-3-2-7(18-8)10(15)13-12-5-6-1-4-9(19-6)14(16)17/h1-5H,(H,13,15)/b12-5+ |
InChI Key |
HYBFCLBLXQDFFQ-LFYBBSHMSA-N |
Isomeric SMILES |
C1=C(SC(=C1)[N+](=O)[O-])/C=N/NC(=O)C2=CC=C(O2)Br |
SMILES |
C1=C(SC(=C1)[N+](=O)[O-])C=NNC(=O)C2=CC=C(O2)Br |
Canonical SMILES |
C1=C(SC(=C1)[N+](=O)[O-])C=NNC(=O)C2=CC=C(O2)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.